EGFR/ErbB1/HER1
  • Epertinib
    Epertinib
    • Cat. No.:
    • B607340
    • CAS No.:
    • 908305-13-5
    • Molecular Formula:
    • C30H27ClFN5O3
    • Molecular Weight:
    • 560.0 g/mol
    Description
    inhibits both epidermal growth factor receptor and human epidermal growth factor receptor 2
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  • MTX-211
    MTX-211
    • Cat. No.:
    • B609364
    • CAS No.:
    • Molecular Formula:
    • C20H14Cl2FN5O2S
    • Molecular Weight:
    • 478.3 g/mol
    Description
    MTX-211 is a dual inhibitor of EGFR and PI3K. MTX-211 is potentially useful for treatment of KRAS mutant colorectal cancer.
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  • VEGFR-IN-1
    VEGFR-IN-1
    • Cat. No.:
    • B1663060
    • CAS No.:
    • 269390-69-4
    • Molecular Formula:
    • C19H16ClN3O
    • Molecular Weight:
    • 337.8 g/mol
    Description
    VEGFR tyrosine kinase inhibitor II is a pyridinyl-anthranilamide compound that inhibits the kinase activities of VEGFR2 (KDR), VEGFR1 (FLT1), and c-Kit (IC50s = 20, 180, and 240 nM, respectively). It displays mi...
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  • Dacomitinib
    Dacomitinib
    • Cat. No.:
    • B1663576
    • CAS No.:
    • 1110813-31-4
    • Molecular Formula:
    • C24H25ClFN5O2
    • Molecular Weight:
    • 469.9 g/mol
    Description
    Dacomitinib is a member of the class of quinazolines that is 7-methoxyquinazoline-4,6-diamine in which the amino group at position 4 is substituted by a 3-chloro-4-fluorophenyl group and the amino group at posit...
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  • Tyrphostin 23
    Tyrphostin 23
    • Cat. No.:
    • B1665630
    • CAS No.:
    • 118409-57-7
    • Molecular Formula:
    • C10H6N2O2
    • Molecular Weight:
    • 186.17 g/mol
    Description
    2-[(3,4-dihydroxyphenyl)methylidene]propanedinitrile is a member of catechols.
    Tyrphostin A23 is a broad spectrum protein tyrosine kinase inhibitor that inhibits epidermal growth factor receptor, GTPase activ...
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  • Egfr-IN-5
    Egfr-IN-5
    • Cat. No.:
    • B3028556
    • CAS No.:
    • Molecular Formula:
    • C31H38FN9O
    • Molecular Weight:
    • 571.7 g/mol
    Description
    Egfr-IN-5, also known as Egfr-IN-5, is a useful research compound. Its molecular formula is C31H38FN9O and its molecular weight is 571.7 g/mol. The purity is usually 95%.
    The exact mass of the compound muta...
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  • Mobocertinib Succinate
    Mobocertinib Succinate
    • Cat. No.:
    • B3182186
    • CAS No.:
    • 2389149-74-8
    • Molecular Formula:
    • C36H45N7O8
    • Molecular Weight:
    • 703.8 g/mol
    Description
    Mobocertinib Succinate is the succinate salt form of mobocertinib, an orally available inhibitor of human epidermal growth factor receptor (EGFR) exon 20 insertion mutations, with antineoplastic activity. Upon o...
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  • Nazartinib Mesylate
    Nazartinib Mesylate
    • Cat. No.:
    • B12772453
    • CAS No.:
    • 1784778-10-4
    • Molecular Formula:
    • C27H41ClN6O8S
    • Molecular Weight:
    • 645.2 g/mol
    Description
    See also: Nazartinib (has active moiety).
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  • Egfr-IN-51
    Egfr-IN-51
    • Cat. No.:
    • B15565391
    • CAS No.:
    • Molecular Formula:
    • C21H15N3O2S
    • Molecular Weight:
    • 373.4 g/mol
    Description
    Egfr-IN-51 is a useful research compound. Its molecular formula is C21H15N3O2S and its molecular weight is 373.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Egfr-IN-51 suitable for many ...
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  • NSC 228155
    NSC 228155
    • Cat. No.:
    • B15603303
    • CAS No.:
    • Molecular Formula:
    • C11H6N4O4S
    • Molecular Weight:
    • 290.26 g/mol
    Description
    inhibits CREB-mediated gene transcription;  structure in first source
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